Benzyl 4-methoxyphenyl sulfide
Cat. No. B3032596
Key on ui cas rn:
26905-24-8
M. Wt: 230.33 g/mol
InChI Key: GGUMXGHTTKUDNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06888032B2
Procedure details
The general procedure in example 39 was followed. 4-Iodoanisole (234 mg, 1.0 mmol), benzylmercaptan (117 μL, 1.0 mmol), CuI (10 mg, 0.05 mmol), K2CO3 (276 mg, 2.0 mmol), ethylene glycol (111 μL, 2.0 mmol) and 2-propanol (1.0 mL) were used to obtain the 4-benzylsulfanylanisole (206 mg, 90% yield) as colorless solid. Column chromatographic solvent (hexane/ethyl acetate=50/1). Melting point; 48-50° C. Rf=0.3 (hexane/ethyl acetate=40/1). 1H NMR (CDCl3, 300 MHz) δ 7.14-7.24 (m, 7 H), 6.76 (dt, 2 H, J=8.7 Hz, 2.1 Hz), 3.97 (s, 2 H), 3.76 (s, 3 H). 13C NMR (CDCl3, 75 MHz) δ 159.3, 138.3, 134.3, 129.1, 128.5, 127.2, 126.2, 114.6, 55.6, 41.6. IR (neat, cm−1) 3043, 3012, 2982, 2861. MS (EI) m/z (relative intensity) 230 (30), 91 (100). Anal Cald for C14H14OS, Cald. C, 73.01; H, 6.13. Found C, 72.86; H, 5.93.
Name
CuI
Quantity
10 mg
Type
catalyst
Reaction Step Five
Yield
90%
Identifiers
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REACTION_CXSMILES
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I[C:2]1[CH:7]=[CH:6][C:5]([O:8][CH3:9])=[CH:4][CH:3]=1.[CH2:10]([SH:17])[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.C([O-])([O-])=O.[K+].[K+].C(O)CO>[Cu]I.CC(O)C>[CH2:10]([S:17][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH3:9])=[CH:4][CH:3]=1)[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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234 mg
|
|
Type
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reactant
|
|
Smiles
|
IC1=CC=C(C=C1)OC
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Step Two
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Name
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|
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Quantity
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117 μL
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)S
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Step Three
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Name
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|
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Quantity
|
276 mg
|
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Type
|
reactant
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Step Four
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Name
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|
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Quantity
|
111 μL
|
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Type
|
reactant
|
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Smiles
|
C(CO)O
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Step Five
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Name
|
CuI
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|
Quantity
|
10 mg
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|
Type
|
catalyst
|
|
Smiles
|
[Cu]I
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Step Six
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Name
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|
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Quantity
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1 mL
|
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Type
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solvent
|
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Smiles
|
CC(C)O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
|
C(C1=CC=CC=C1)SC1=CC=C(C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 206 mg | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
